Cas no 100687-15-8 ((2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride)

• Product Name: (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride
• CAS No: 100687-15-8
• MF: C₂₃H₂₂ClO₂P
• MW: 396.846346378326
• CID: 124188
• PubChem ID: 57346102
• Update Time: 2025-06-14

(2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• Phosphonium,[2-oxo-2-(2-propen-1-yloxy)ethyl]triphenyl-, chloride (1:1)
• (2-oxo-2-prop-2-enoxyethyl)-triphenylphosphanium,chloride
• (ALLYLOXYCARBONYL)METHYLTRIPHENYLPHOSPHONIUM CHLORIDE
• (Carboxymethyl)triphenylphosphoniumchloride,allyl ester (7CI)
• Acryloxycarbonylmethyl-triphenyl-phosphonium-chlorid
• (Allyloxycarbonyl)methyltriphenylphosphonium chloride, 97 %
• (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride
• (2-Allyloxy-2-oxo-ethyl)-triphenyl-phosphoniumchloride
• Phosphonium, [2-oxo-2-(2-propen-1-yloxy)ethyl]triphenyl-, chloride (1:1)
• [(Allyloxycarbonyl)methyl]triphenylphosphonium chloride
• (2-oxo-2-prop-2-enoxyethyl)-triphenylphosphanium;chloride
• AKOS017345064
• DTXSID20721104
• MFCD08063243
• (2-Allyloxy-2-oxo-ethyl)-triphenyl-phosphonium chloride
• {2-Oxo-2-[(prop-2-en-1-yl)oxy]ethyl}(triphenyl)phosphanium chloride
• 100687-15-8

• Inchi： 1S/C23H22O2P.ClH/c1-2-18-25-23(24)19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22;/h2-17H,1,18-19H2;1H/q+1;/p-1
• InChI Key： WHJJJHBEYSCBFB-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(=O)OCC=C

Computed Properties

• Exact Mass: 396.10500
• Monoisotopic Mass: 396.1045946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 39.89000
• LogP: 0.71370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride

Comprehensive Overview of (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride (CAS No. 100687-15-8)

(2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride (CAS No. 100687-15-8) is a highly specialized phosphonium salt widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its unique allyl ester and triphenylphosphonium moieties, serves as a versatile intermediate in the development of advanced chemical entities. Its molecular structure, combining reactive functional groups, makes it invaluable for Wittig reactions, cross-coupling reactions, and other catalytic processes.

In recent years, the demand for (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride has surged due to its applications in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies, and this compound's role in atom-efficient reactions aligns perfectly with these trends. Its ability to facilitate C-C bond formation under mild conditions has made it a staple in laboratories aiming to reduce environmental impact while maintaining high yields.

The compound's CAS No. 100687-15-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic pathways, solubility properties, and handling precautions. Notably, its allyl group offers additional reactivity, enabling further functionalization, which is a hot topic in drug discovery and material science. This adaptability has led to its inclusion in studies targeting bioconjugation and polymer chemistry.

From a commercial perspective, (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride is supplied by leading chemical manufacturers with stringent quality control standards. Its purity and stability are critical for reproducible results, a concern frequently highlighted by end-users. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its specifications, ensuring compliance with research and industrial requirements.

Emerging applications of this compound include its use in photocatalysis and electrochemical synthesis, areas gaining traction due to their potential for energy-efficient processes. The integration of (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride into these innovative systems underscores its versatility and future potential. As the scientific community continues to explore smart materials and nanotechnology, this compound is poised to play a pivotal role.

In summary, (2-Allyloxy-2-oxoethyl)-triphenylphosphonium chloride (CAS No. 100687-15-8) is a cornerstone of modern synthetic chemistry, bridging traditional methodologies with contemporary advancements. Its multifaceted applications, coupled with its alignment with sustainability goals, ensure its enduring relevance in both academic and industrial settings.